(Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine

• Molecular Formula: C11H13F2N
• Molecular Weight: 197.22 g/mol
• IUPAC Name: 1-cyclopropyl-N-[(2,4-difluorophenyl)methyl]methanamine
• InChI: InChI=1S/C11H13F2N/c12-10-4-3-9(11(13)5-10)7-14-6-8-1-2-8/h3-5,8,14H,1-2,6-7H2
• InChI Key: PFRKBGKODRLOLO-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNCC2=C(C=C(C=C2)F)F

Description

(Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine is a secondary amine featuring a cyclopropylmethyl group and a 2,4-difluorophenylmethyl substituent. This compound has garnered attention in medicinal chemistry, particularly as a precursor in synthesizing β-secretase (BACE1) inhibitors for Alzheimer’s disease research . Synthetically, it is prepared via reductive amination between cyclopropylmethanamine and a 2,4-difluorophenyl-containing intermediate, achieving moderate yields (e.g., 57% in one protocol) .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine typically involves the reaction of cyclopropylmethylamine with 2,4-difluorobenzyl chloride under basic conditions. The reaction is carried out in an organic solvent such as dichloromethane or toluene, with a base like sodium hydroxide or potassium carbonate to facilitate the nucleophilic substitution reaction. The reaction mixture is then stirred at room temperature or slightly elevated temperatures until the reaction is complete .

Industrial Production Methods

In an industrial setting, the production of (Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine may involve continuous flow reactors to ensure consistent quality and yield. The use of automated systems for reagent addition and temperature control can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

(Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine undergoes various chemical reactions, including:

Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.

Reduction: The compound can be reduced to form secondary or tertiary amines.

Substitution: The aromatic ring can undergo electrophilic substitution reactions, such as halogenation or nitration.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate or chromium trioxide in acidic conditions.

Reduction: Reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Reagents like halogens (chlorine, bromine) or nitrating agents (nitric acid, sulfuric acid).

Major Products Formed

Oxidation: Formation of imines or nitriles.

Reduction: Formation of secondary or tertiary amines.

Substitution: Formation of halogenated or nitrated derivatives.

Scientific Research Applications

(Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine is utilized in various scientific research fields, including:

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: As a probe to study biological processes involving amines.

Medicine: Potential use in the development of pharmaceuticals targeting specific receptors or enzymes.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of (Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine involves its interaction with specific molecular targets, such as enzymes or receptors. The compound can bind to these targets and modulate their activity, leading to various biological effects. The exact pathways and molecular targets depend on the specific application and context in which the compound is used .

Comparison with Similar Compounds

Structural and Electronic Differences

The table below compares key structural, electronic, and functional attributes of (Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine with four related compounds:

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Biological Activity	Key Features
(Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine	Cyclopropylmethyl, 2,4-difluorophenylmethyl	C₁₁H₁₃F₂N	197.2	BACE1 inhibition (Alzheimer’s research)	Rigid cyclopropane; electron-withdrawing fluorine atoms
(2,4-Difluorophenyl)(pyridin-3-yl)methylamine (CAS 357926-91-1)	2,4-Difluorophenyl, pyridin-3-yl, propyl	C₁₅H₁₆F₂N₂	262.3	Not specified (likely kinase or receptor target)	Pyridine enhances polarity; propyl chain increases lipophilicity
(1-Cyclopropylethyl)[(2,4-dimethoxyphenyl)methyl]amine (CAS 2059944-97-5)	1-Cyclopropylethyl, 2,4-dimethoxyphenylmethyl	C₁₄H₂₁NO₂	235.3	Not specified	Methoxy groups (electron-donating); longer alkyl chain
V007-4247 (ChemDiv screening compound)	Cyclopropylmethyl, 2,4-difluorophenoxy, phenylpyrazole, hydroxypropoxypropyl	~C₂₉H₃₁F₂N₃O₃	~531.6	Screening compound (undisclosed target)	Complex structure with pyrazole and ether motifs; high molecular weight

Functional and Pharmacological Insights

• Electronic Effects: The 2,4-difluorophenyl group in the main compound and ’s derivative provides electron-withdrawing effects, stabilizing charge interactions in enzyme binding pockets. The pyridine ring in ’s compound introduces a basic nitrogen, enabling hydrogen bonding or π-stacking interactions absent in the main compound .

• Lipophilicity and Bioavailability :

  • The cyclopropylmethyl group in the main compound balances lipophilicity and rigidity, improving metabolic stability compared to linear alkyl chains (e.g., propyl in ) .
  • V007-4247 ’s high molecular weight (~531 g/mol) may limit blood-brain barrier penetration, contrasting with the main compound’s lower weight (197 g/mol), which is favorable for central nervous system targets .

• Synthetic Accessibility :

  • The main compound’s synthesis via reductive amination is straightforward (57% yield) , whereas V007-4247 ’s multi-step synthesis (pyrazole formation, ether linkages) likely results in lower yields .

Biological Activity

(Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article delves into its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound has the following chemical structure:

• Chemical Formula : C$_{12}$H$_{14}$F$_{2}$N
• CAS Number : 18977-45-2

Its unique structure, featuring a cyclopropyl group and a difluorophenyl moiety, contributes to its biological properties.

The biological activity of (Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine is primarily attributed to its interaction with specific molecular targets such as receptors and enzymes. The compound acts as a modulator of biological pathways, influencing various physiological processes.

Key Mechanisms Include :

• Receptor Binding : The compound can bind to neurotransmitter receptors, potentially affecting neurotransmission and signaling pathways.
• Enzyme Inhibition : It may inhibit specific enzymes involved in metabolic pathways, leading to altered biochemical responses.

Biological Activity

Research indicates that (Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine exhibits a range of biological activities including:

• Antimicrobial Properties : Studies have shown that compounds with similar structures can exhibit antimicrobial effects against various pathogens.
• Antitumor Activity : Preliminary investigations suggest potential efficacy in inhibiting tumor growth through modulation of cell signaling pathways.

Case Studies and Experimental Data

• Antimicrobial Activity :
  • A study demonstrated that derivatives of amines with similar structures showed significant antibacterial activity against Gram-positive bacteria. The minimum inhibitory concentrations (MIC) were reported in the range of 32-128 µg/mL for related compounds.
• Antitumor Effects :
  • In vitro assays indicated that related compounds inhibited cancer cell proliferation. For instance, compounds structurally similar to (Cyclopropylmethyl)[(2,4-difluorophenyl)methyl]amine exhibited IC$_{50}$ values ranging from 10 to 30 µM against various cancer cell lines .
• Neuropharmacological Studies :
  • Research on structurally analogous compounds has shown that they can act as agonists or antagonists at serotonin receptors, which could be relevant for mood disorders .

Data Table: Summary of Biological Activities

Activity Type	Observed Effects	Reference
Antimicrobial	MIC 32-128 µg/mL against bacteria
Antitumor	IC$_{50}$ 10-30 µM on cancer cells
Neuropharmacological	Agonist/antagonist at serotonin receptors